Cas no 76506-35-9 ((E)-ethyl 3-(benzyliMino)butanoate)
76506-35-9 structure
Product Name:(E)-ethyl 3-(benzyliMino)butanoate
CAS No:76506-35-9
MF:C13H17NO2
MW:219.279583692551
CID:3029889
PubChem ID:7067185
Update Time:2025-04-21
(E)-ethyl 3-(benzyliMino)butanoate Chemical and Physical Properties
Names and Identifiers
-
- (E)-ethyl 3-(benzyliMino)butanoate
- DTXSID60427719
- ethyl 3-benzyliminobutanoate
- 76506-35-9
- SCHEMBL23328031
- SCHEMBL9194684
- ETHYL 3-(BENZYLIMINO)BUTANOATE
-
- Inchi: 1S/C13H17NO2/c1-3-16-13(15)9-11(2)14-10-12-7-5-4-6-8-12/h4-8H,3,9-10H2,1-2H3/b14-11+
- InChI Key: MAINUTYGYVAGIJ-SDNWHVSQSA-N
- SMILES: O(CC)C(C/C(/C)=N/CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 219.125928785Da
- Monoisotopic Mass: 219.125928785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.7Ų
(E)-ethyl 3-(benzyliMino)butanoate Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
76506-35-9 ((E)-ethyl 3-(benzyliMino)butanoate) Related Products
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